Cas no 1415562-89-8 (4-Bromo-2-(naphthalen-1-yl)thiazole)

• Product Name: 4-Bromo-2-(naphthalen-1-yl)thiazole
• CAS No: 1415562-89-8
• MF: C₁₃H₈BrNS
• MW: 290.178320884705
• MDL: MFCD21913451
• CID: 4555395
• PubChem ID: 78357884
• Update Time: 2025-11-01

4-Bromo-2-(naphthalen-1-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(naphthalen-1-yl)thiazole
• 4-bromo-2-naphthalen-1-yl-1,3-thiazole
• CS-B0718
• DTXSID501287842
• CS-13500
• Thiazole, 4-bromo-2-(1-naphthalenyl)-
• 1415562-89-8
• AKOS017953324

• MDL： MFCD21913451
• Inchi： 1S/C13H8BrNS/c14-12-8-16-13(15-12)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H
• InChI Key： WEYGYRMMECEBAY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2=CC=CC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 288.95608g/mol
• Monoisotopic Mass: 288.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-Bromo-2-(naphthalen-1-yl)thiazole

Introduction to 4-Bromo-2-(naphthalen-1-yl)thiazole (CAS No. 1415562-89-8)

4-Bromo-2-(naphthalen-1-yl)thiazole, identified by its Chemical Abstracts Service (CAS) number 1415562-89-8, is a significant compound in the realm of pharmaceutical and medicinal chemistry. This heterocyclic aromatic compound combines a brominated thiazole core with a naphthalene substituent, making it a versatile scaffold for drug discovery and synthetic applications. The structural features of 4-bromo-2-(naphthalen-1-yl)thiazole contribute to its unique chemical properties, which have garnered interest in both academic research and industrial development.

The thiazole moiety is a crucial pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential in treating various diseases, including infections, inflammation, and cancer. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the thiazole ring, facilitating further functionalization and enabling the synthesis of more complex derivatives. Additionally, the naphthalenyl group provides additional aromatic stability and influences the electronic properties of the molecule.

In recent years, 4-bromo-2-(naphthalen-1-yl)thiazole has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif has been incorporated into various drug candidates targeting different biological pathways. For instance, studies have demonstrated its utility in designing kinase inhibitors, which are critical in oncology research. The bromine substituent allows for selective cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 4-bromo-2-(naphthalen-1-yl)thiazole is its role in the synthesis of small-molecule inhibitors that modulate protein-protein interactions. These interactions are often dysregulated in diseases such as cancer and neurodegenerative disorders. By leveraging the scaffold's ability to engage with specific binding pockets on target proteins, researchers have developed promising leads for new drugs. The naphthalene group, in particular, has been found to enhance binding affinity through π-stacking interactions with aromatic residues in proteins.

The compound's versatility extends to its application in materials science and organic electronics. The combination of electron-deficient thiazole and electron-rich naphthalene creates a system with tunable optoelectronic properties. This has led to investigations into its use as a building block for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced materials. The bromine atom also serves as a handle for further modifications, allowing chemists to fine-tune the material's characteristics for specific applications.

Recent advances in computational chemistry have further highlighted the potential of 4-bromo-2-(naphthalen-1-yl)thiazole. Molecular modeling studies have revealed insights into its binding mode with various biological targets, aiding in the rational design of more potent and selective inhibitors. These computational approaches complement experimental efforts by predicting structural changes and optimizing lead compounds before they enter preclinical testing.

In summary, 4-bromo-2-(naphthalen-1-yl)thiazole (CAS No. 1415562-89-8) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic electronics. Its unique structural features make it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.